Cas no 337501-85-6 (2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide)

• Product Name: 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide
• CAS No: 337501-85-6
• MF: C₂₄H₁₈Cl₂N₂O₂
• MW: 437.317924022675
• CID: 3071280
• PubChem ID: 3131013
• Update Time: 2025-05-20

2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide
• Oprea1_583589
• 337501-85-6
• Oprea1_410007
• SB73148
• AKOS000570259
• 2-(2,4-dichlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide

• MDL： MFCD02047911
• Inchi： 1S/C24H18Cl2N2O2/c1-2-30-17-10-8-16(9-11-17)27-24(29)20-14-23(19-12-7-15(25)13-21(19)26)28-22-6-4-3-5-18(20)22/h3-14H,2H2,1H3,(H,27,29)
• InChI Key： SCPOKYIUOGBHQZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(C(NC2C=CC(=CC=2)OCC)=O)=C2C=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 436.0745332Da
• Monoisotopic Mass: 436.0745332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide

2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide: A Comprehensive Overview

The compound 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide with CAS No. 337501-85-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline core with a carboxylic acid amide group and substituted phenyl rings. The presence of dichloro and ethoxy substituents on the phenyl rings introduces interesting electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide exhibits potent inhibitory activity against certain kinase enzymes, which are critical for cell signaling pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its optoelectronic properties. The quinoline moiety is known for its ability to absorb light in the visible spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A 2023 research article in *Advanced Materials* reported that incorporating this compound into OLED structures significantly enhances their efficiency and stability due to its favorable electronic transitions and charge transport properties.

The synthesis of 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the quinoline derivative, followed by functionalization with the carboxylic acid group and subsequent amide formation. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects in biological systems.

From an environmental standpoint, the compound's stability and biodegradability have been assessed to ensure its safe handling and disposal. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Furthermore, its low toxicity profile makes it suitable for use in applications where human exposure is a concern.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications. For example, efforts are underway to enhance its solubility in aqueous media without compromising its bioactivity or electronic properties. Additionally, computational chemistry approaches are being employed to predict its interactions with various biological targets, paving the way for rational drug design.

In conclusion, 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid (4-ethoxy-phenyl)-amide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.